Cas no 89754-58-5 (1H-1,4-Diazepine, hexahydro-1,4-bis(methylsulfonyl)-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1,4-bis(methylsulfonyl)-
• CAS No: 89754-58-5
• MF: C₇H₁₆N₂O₄S₂
• MW: 256.342939376831
• CID: 590168
• PubChem ID: 4138229
• Update Time: 2025-04-19

1H-1,4-Diazepine, hexahydro-1,4-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1,4-bis(methylsulfonyl)-
• 1,4-bis(methylsulfonyl)-1,4-diazepane
• Z237899942
• AKOS003307132
• AB01001957-01
• DTXSID90399778
• 89754-58-5

• Inchi： 1S/C7H16N2O4S2/c1-14(10,11)8-4-3-5-9(7-6-8)15(2,12)13/h3-7H2,1-2H3
• InChI Key： RJITXAUHRAFGDJ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCN(CC1)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 256.05514934g/mol
• Monoisotopic Mass: 256.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 91.5Ų